Cas no 39895-10-8 (4-tert-butyl 1-methyl (2S)-2-aminobutanedioate)

4-tert-butyl 1-methyl (2S)-2-aminobutanedioate structure
39895-10-8 structure
Product Name:4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
CAS No:39895-10-8
MF:C9H17NO4
MW:203.23558306694
CID:1085051
PubChem ID:7016379
Update Time:2025-04-20

4-tert-butyl 1-methyl (2S)-2-aminobutanedioate Chemical and Physical Properties

Names and Identifiers

    • (S)-4-tert-Butyl 1-methyl 2-aminosuccinate
    • 1-Methyl 4-(2-methyl-2-propanyl) L-aspartate
    • H-ASP(OMe)-OTBU
    • 4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
    • SCHEMBL2363538
    • 39895-10-8
    • H-Asp(OtBu)OMe
    • EN300-1071012
    • AKOS022184276
    • 4-O-tert-butyl 1-O-methyl (2S)-2-aminobutanedioate
    • CWARULQNYJKOMP-LURJTMIESA-N
    • MDL: MFCD23102108
    • Inchi: 1S/C9H17NO4/c1-9(2,3)14-7(11)5-6(10)8(12)13-4/h6H,5,10H2,1-4H3/t6-/m0/s1
    • InChI Key: CWARULQNYJKOMP-LURJTMIESA-N
    • SMILES: O(C(C[C@@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 203.11575802g/mol
  • Monoisotopic Mass: 203.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 78.6Ų

4-tert-butyl 1-methyl (2S)-2-aminobutanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1071012-0.05g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8 95%
0.05g
$19.0 2023-10-28
Enamine
EN300-1071012-0.1g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8 95%
0.1g
$19.0 2023-10-28
Enamine
EN300-1071012-0.25g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8 95%
0.25g
$19.0 2023-10-28
Enamine
EN300-1071012-0.5g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8 95%
0.5g
$19.0 2023-10-28
Enamine
EN300-1071012-1.0g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8
1g
$19.0 2023-06-10
Enamine
EN300-1071012-2.5g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8 95%
2.5g
$20.0 2023-10-28
Enamine
EN300-1071012-5.0g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8
5g
$33.0 2023-06-10
Enamine
EN300-1071012-10.0g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8
10g
$59.0 2023-06-10
Enamine
EN300-1071012-1g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8 95%
1g
$19.0 2023-10-28
Enamine
EN300-1071012-5g
4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
39895-10-8 95%
5g
$33.0 2023-10-28
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